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Compound of Interest

Compound Name: Reynoutrin

Cat. No.: B10789579

Technical Support Center: Reynoutrin Signaling
Pathway Analysis

Welcome to the technical support center for Reynoutrin signaling pathway analysis. This
resource provides troubleshooting guides and frequently asked questions (FAQs) to help
researchers, scientists, and drug development professionals interpret anomalous data from
their experiments.

Reynoutrin, a flavonol glycoside, has been shown to modulate several key signaling
pathways, primarily impacting inflammatory and oxidative stress responses. Studies indicate
that Reynoutrin can up-regulate S100A1 expression, which in turn inhibits the transcriptional
activity of NF-kB (p65).[1][2][3][4] It has also been found to inhibit the Fyn kinase, leading to the
activation of the Sirtl/Foxo3a and Nrf2 antioxidant pathways.[5][6] This guide is structured to
address common issues encountered when studying these effects.

Frequently Asked Questions (FAQs)
Q1: What are the primary signaling pathways modulated by Reynoutrin?

Al: Based on current research, Reynoutrin primarily modulates pathways related to
inflammation and oxidative stress. Key interactions include:

o S100A1/NF-kB Pathway: Reynoutrin upregulates S100A1 protein expression. S100A1
subsequently inhibits the phosphorylation of p65, a subunit of NF-kB, reducing its
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transcriptional activity and downstream inflammatory responses.[1][2][3][4]

» Fyn/Sirtl/Nrf2 Pathway: Reynoutrin can act as a Fyn kinase inhibitor.[5] By inhibiting Fyn, it
activates downstream pathways including Sirtl/Foxo3a and Nrf2, which are crucial for
antioxidant defense.[5][6]
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Reynoutrin's Antioxidant Action

Reynoutrin Inhibits Fyn Kinase Sirtl / Nrf2 Pathways »| Antioxidant Response
Reynoutrin's Anti-Inflammatory Action
Reynoutrin Upregulates S100A1 Inhibits p-p65 (Active NF-kB) Inflammatory Response

(e.g., TNF-q, IL-6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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